![molecular formula C16H15N5O4 B7712431 N-(2-methoxyethyl)-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline](/img/structure/B7712431.png)
N-(2-methoxyethyl)-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline
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Overview
Description
N-(2-methoxyethyl)-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline, also known as MNPAO, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MNPAO is a nitroaromatic compound that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of N-(2-methoxyethyl)-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. This compound has been shown to inhibit the activity of caspase-3, an enzyme involved in programmed cell death, which may contribute to its anticancer properties. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, which may contribute to its potential as a treatment for Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which may contribute to its potential as an anti-inflammatory agent. In animal studies, this compound has been shown to improve cognitive function and memory in rats.
Advantages and Limitations for Lab Experiments
N-(2-methoxyethyl)-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline has several advantages for lab experiments, including its stability and solubility in various solvents. This compound is also relatively easy to synthesize using standard laboratory techniques. However, this compound has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on N-(2-methoxyethyl)-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline. One direction is to further investigate its potential as an anticancer agent and its mechanism of action in cancer cells. Another direction is to study its potential as an anti-inflammatory agent and its effects on the immune system. Additionally, further research is needed to fully understand its potential as a treatment for Alzheimer's disease and its effects on cognitive function. Finally, studies are needed to investigate its potential as a herbicide and its effects on the environment.
Synthesis Methods
N-(2-methoxyethyl)-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline can be synthesized using various methods, including the reaction of 2-nitro-4-chloroaniline with 3-(pyridin-4-yl)-1,2,4-oxadiazol-5-amine in the presence of potassium carbonate and dimethylformamide. Another method involves the reaction of 2-nitro-4-chloroaniline with 3-(pyridin-4-yl)-1,2,4-oxadiazole-5-carboxylic acid in the presence of triethylamine and N,N-dimethylformamide. Both methods result in the formation of this compound as a yellow solid.
Scientific Research Applications
N-(2-methoxyethyl)-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline has been studied for its potential applications in various fields, including medical, agricultural, and environmental research. In medical research, this compound has been shown to have anticancer properties by inhibiting the growth of cancer cells. This compound has also been studied for its potential as an anti-inflammatory agent and as a treatment for Alzheimer's disease. In agricultural research, this compound has been shown to have herbicidal properties and can be used to control weed growth. In environmental research, this compound has been studied for its potential as a water pollutant and its effects on aquatic organisms.
properties
IUPAC Name |
N-(2-methoxyethyl)-2-nitro-4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O4/c1-24-9-8-18-13-3-2-12(10-14(13)21(22)23)16-19-15(20-25-16)11-4-6-17-7-5-11/h2-7,10,18H,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPMAFLJDIRJESI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC1=C(C=C(C=C1)C2=NC(=NO2)C3=CC=NC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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